(1R,2R)-2-[(R)-(diphenylphosphorylamino)-phenylmethyl]-N-(2-naphthalenyl)-1-cyclopropanecarboxamide

• Molecular Formula: C33H29N2O2P
• Molecular Weight: 516.6 g/mol
• IUPAC Name: (1R,2R)-2-[(R)-(diphenylphosphorylamino)-phenylmethyl]-N-naphthalen-2-ylcyclopropane-1-carboxamide
• InChI: InChI=1S/C33H29N2O2P/c36-33(34-27-21-20-24-12-10-11-15-26(24)22-27)31-23-30(31)32(25-13-4-1-5-14-25)35-38(37,28-16-6-2-7-17-28)29-18-8-3-9-19-29/h1-22,30-32H,23H2,(H,34,36)(H,35,37)/t30-,31-,32+/m1/s1
• InChI Key: JTUINJHDTNXECT-IWWXRALLSA-N
• Isomeric SMILES: C1[C@H]([C@@H]1C(=O)NC2=CC3=CC=CC=C3C=C2)[C@H](C4=CC=CC=C4)NP(=O)(C5=CC=CC=C5)C6=CC=CC=C6
• SMILES: C1C(C1C(=O)NC2=CC3=CC=CC=C3C=C2)C(C4=CC=CC=C4)NP(=O)(C5=CC=CC=C5)C6=CC=CC=C6

Description

(1R,2R)-2-[(R)-(diphenylphosphorylamino)-phenylmethyl]-N-(2-naphthalenyl)-1-cyclopropanecarboxamide is a member of naphthalenes.

Scientific Research Applications

Synthesis and Characterization

• A study by Özer et al. (2009) synthesized derivatives similar to the compound , focusing on their structural characterization through techniques like IR and NMR spectroscopy, as well as X-ray diffraction. This research highlights the potential of such compounds in the field of molecular characterization and structural analysis (Özer, Arslan, VanDerveer, & Külcü, 2009).

Asymmetric Synthesis Applications

• Boggs et al. (2007) demonstrated the efficient asymmetric synthesis of structurally related compounds, highlighting their potential application in the synthesis of pharmaceutical agents, such as treatments for human papillomavirus infections (Boggs et al., 2007).

Organometallic and Catalytic Applications

• Huang et al. (2010) explored the use of organopalladium complexes for promoting asymmetric hydrophosphination reactions. These complexes, related to the compound , could be significant in catalysis and the creation of chiral molecules (Huang et al., 2010).
• Additionally, Zhang et al. (2009) and Bungabong et al. (2007) both investigated similar palladium complexes in asymmetric synthesis, highlighting the compound's relevance in synthesizing diphosphine ligands with specific stereogenic centers, which are crucial in chiral catalysis (Zhang, Pullarkat, Li, & Leung, 2009); (Bungabong, Tan, Li, Selvaratnam, Dongol, & Leung, 2007).

Optical and Electrochemical Properties

• Wang et al. (2017) synthesized aromatic polyamides using a similar structure, investigating their electrochromic properties. This signifies the potential use of such compounds in materials science, particularly in developing electrochromic devices (Wang, Wu, Zhang, Niu, Wang, Zhang, Bai, & Wang, 2017).

Chiral Discrimination and Enantioselective Synthesis

• The compound's structure can be instrumental in chiral discrimination and enantioselective synthesis, as shown by Yang et al. (2006) and Cho et al. (2021) who developed novel compounds and complexes for these purposes (Yang, Wang, Zhong, Wu, & Fu, 2006); (Cho, Jeong, Lee, Lee, & Nayab, 2021).